Cas no 951893-24-6 (4-(3,5-Dichlorophenyl)-2-methyl-1-butene)

• Product Name: 4-(3,5-Dichlorophenyl)-2-methyl-1-butene
• CAS No: 951893-24-6
• MF: C₁₁H₁₂Cl₂
• MW: 215.118981361389
• MDL: MFCD07775045
• CID: 4722750
• Update Time: 2025-10-27

4-(3,5-Dichlorophenyl)-2-methyl-1-butene Chemical and Physical Properties

Names and Identifiers

• 4-(3,5-DICHLOROPHENYL)-2-METHYL-1-BUTENE
• FCH1385315
• 4-(3,5-Dichlorophenyl)-2-methyl-1-butene

• MDL： MFCD07775045
• Inchi： 1S/C11H12Cl2/c1-8(2)3-4-9-5-10(12)7-11(13)6-9/h5-7H,1,3-4H2,2H3
• InChI Key： CJQWWMUVNDSMME-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)CCC(=C)C)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 167
• Topological Polar Surface Area: 0

Additional information on 4-(3,5-Dichlorophenyl)-2-methyl-1-butene

Introduction to 4-(3,5-Dichlorophenyl)-2-methyl-1-butene (CAS No. 951893-24-6) in Modern Chemical Research

4-(3,5-Dichlorophenyl)-2-methyl-1-butene, identified by the chemical abstracts service number 951893-24-6, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, characterized by its unique structural framework, has garnered attention due to its potential applications in synthesizing advanced materials and bioactive molecules. The presence of both chlorine substituents and a double bond in the phenyl ring imparts distinct reactivity, making it a valuable intermediate in various chemical transformations.

The compound's structure consists of a butene backbone substituted with a 3,5-dichlorophenyl group. This arrangement not only influences its electronic properties but also opens up avenues for diverse functionalization strategies. In recent years, the study of such halogenated alkenes has seen considerable progress, particularly in the context of developing novel pharmaceuticals and agrochemicals. The dichlorophenyl moiety, in particular, is known for its ability to enhance binding affinity in drug-like molecules, a property that has been exploited in the design of targeted therapeutics.

Recent research has highlighted the utility of 4-(3,5-Dichlorophenyl)-2-methyl-1-butene as a precursor in cross-coupling reactions, which are pivotal in constructing complex organic frameworks. For instance, palladium-catalyzed reactions involving this compound have been employed to synthesize biaryl structures, which are prevalent in many biologically active compounds. The reactivity of the double bond allows for facile addition reactions, while the chlorine atoms can participate in nucleophilic aromatic substitutions or serve as anchors for further derivatization.

In the pharmaceutical industry, the synthesis of heterocyclic compounds often relies on versatile intermediates like 4-(3,5-Dichlorophenyl)-2-methyl-1-butene. Its incorporation into cyclic systems can lead to molecules with enhanced metabolic stability and improved pharmacokinetic profiles. Studies have demonstrated its role in generating scaffolds that mimic natural products with known biological activities. This approach is particularly relevant in drug discovery pipelines where structural diversity is key to identifying new therapeutic agents.

The compound's thermal properties and stability under various conditions have also been subjects of investigation. Researchers have explored its behavior under different catalytic systems and reaction conditions to optimize yields and selectivity. For example, studies have shown that certain metal complexes can facilitate highly regioselective additions to the double bond without affecting the chlorine substituents. Such findings are crucial for industrial applications where minimizing side reactions is essential.

From an environmental perspective, the development of sustainable synthetic routes for 4-(3,5-Dichlorophenyl)-2-methyl-1-butene is an area of growing interest. Green chemistry principles have guided efforts to reduce waste and energy consumption during its preparation. Catalytic processes that employ recyclable ligands or operate under milder conditions have been explored as alternatives to traditional methods. These innovations not only improve efficiency but also align with global efforts to minimize the environmental footprint of chemical manufacturing.

The potential applications of 4-(3,5-Dichlorophenyl)-2-methyl-1-butene extend beyond pharmaceuticals into materials science. Its ability to undergo polymerization or serve as a monomer for specialty polymers has been investigated by researchers working on advanced materials. The incorporation of chlorine atoms into polymers can impart flame-retardant properties or enhance compatibility with other functional groups, making such materials suitable for high-performance applications.

In summary, 4-(3,5-Dichlorophenyl)-2-methyl-1-butene (CAS No. 951893-24-6) represents a multifaceted compound with broad utility across multiple domains of chemical research. Its unique structural features and reactivity make it a valuable building block for synthesizing complex molecules with potential applications in medicine, agriculture, and materials science. As research continues to uncover new methodologies for its manipulation and functionalization, its importance is expected to grow further.